![molecular formula C13H15NO5 B5774883 3-[(4-carboxybutanoyl)amino]-2-methylbenzoic acid](/img/structure/B5774883.png)
3-[(4-carboxybutanoyl)amino]-2-methylbenzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(4-carboxybutanoyl)amino]-2-methylbenzoic acid, also known as 4-carboxy-2-methyl-2,5-dihydrofuran-3-one (CDF) is a compound that belongs to the family of furanones. CDF is a synthetic molecule that has been extensively studied for its potential use in various scientific research applications. In
Mechanism of Action
The mechanism of action of 3-[(4-carboxybutanoyl)amino]-2-methylbenzoic acid is not fully understood. However, studies have shown that CDF works by disrupting bacterial quorum sensing, which is the process by which bacteria communicate with each other. By disrupting quorum sensing, CDF prevents the formation of biofilms, which are communities of bacteria that are resistant to antibiotics.
Biochemical and Physiological Effects:
3-[(4-carboxybutanoyl)amino]-2-methylbenzoic acid has been shown to have several biochemical and physiological effects. Studies have shown that CDF has anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis. Additionally, CDF has been shown to have anti-biofilm properties, making it a potential candidate for the development of new antimicrobial agents.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-[(4-carboxybutanoyl)amino]-2-methylbenzoic acid in lab experiments is that it is a synthetic molecule that can be easily synthesized in a laboratory setting. Additionally, CDF has been extensively studied, and its properties are well understood. However, one of the limitations of using CDF in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in certain situations.
Future Directions
There are several future directions for the study of 3-[(4-carboxybutanoyl)amino]-2-methylbenzoic acid. One potential direction is the development of new antimicrobial agents based on the anti-biofilm properties of CDF. Additionally, further research is needed to fully understand the mechanism of action of CDF, which could lead to the development of new treatments for inflammatory diseases. Finally, the use of CDF in combination with other compounds could lead to the development of new therapies for a variety of diseases.
Synthesis Methods
The synthesis of 3-[(4-carboxybutanoyl)amino]-2-methylbenzoic acid involves the reaction of 3-[(4-carboxybutanoyl)amino]-2-methylbenzoic acidmethyl-2,5-dihydrofuran-3-one with butylamine. This reaction results in the formation of 3-[(4-carboxybutanoyl)amino]-2-methylbenzoic acid. The synthesis of CDF is a straightforward process that can be carried out in a laboratory setting.
Scientific Research Applications
3-[(4-carboxybutanoyl)amino]-2-methylbenzoic acid has been extensively studied for its potential use in various scientific research applications. CDF has been shown to have anti-biofilm properties, making it a potential candidate for the development of new antimicrobial agents. Additionally, CDF has been shown to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.
properties
IUPAC Name |
3-(4-carboxybutanoylamino)-2-methylbenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15NO5/c1-8-9(13(18)19)4-2-5-10(8)14-11(15)6-3-7-12(16)17/h2,4-5H,3,6-7H2,1H3,(H,14,15)(H,16,17)(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBQBQBPQVFYSSO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1NC(=O)CCCC(=O)O)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.